Cas no 219947-95-2 (1-Hexadecyl-3-methylimidazolium hexafluorophosphate)

• Product Name: 1-Hexadecyl-3-methylimidazolium hexafluorophosphate
• CAS No: 219947-95-2
• MF: C₂₀H₃₉F₆N₂P
• MW: 452.501247644424
• MDL: MFCD17014731
• CID: 850579
• Update Time: 2026-04-29

1-Hexadecyl-3-methylimidazolium hexafluorophosphate Chemical and Physical Properties

Names and Identifiers

• 1-Hexadecyl-3-methylimidazolium hexafluorophosphate
• 1-hexadecyl-3-methylimidazol-3-ium,hexafluorophosphate
• CTK3J6690
• DSSTox_CID_29105
• DSSTox_GSID_49249
• DSSTox_RID_83324
• KSC496M9B
• Tox21_202646

• MDL： MFCD17014731

Additional information on 1-Hexadecyl-3-methylimidazolium hexafluorophosphate

1-Hexadecyl-3-methylimidazolium Hexafluorophosphate: A Comprehensive Overview

1-Hexadecyl-3-methylimidazolium hexafluorophosphate, with the CAS number 219947-95-2, is a specialized compound that has garnered significant attention in various scientific and industrial applications. This compound is a type of ionic liquid, characterized by its unique physical and chemical properties. Ionic liquids are salts composed of ions that remain in a liquid state at relatively low temperatures, making them versatile for a wide range of uses.

The structure of 1-hexadecyl-3-methylimidazolium hexafluorophosphate consists of a cationic imidazolium ring with a hexadecyl chain and a methyl group, paired with the hexafluorophosphate anion. This combination imparts the compound with amphiphilic properties, which are highly desirable in applications such as surfactants, drug delivery systems, and catalysis. The imidazolium ring provides stability and reactivity, while the hexadecyl chain contributes to the compound's hydrophobicity and ability to interact with organic molecules.

Recent studies have highlighted the potential of 1-hexadecyl-3-methylimidazolium hexafluorophosphate in enhancing the efficiency of electrochemical processes. For instance, researchers have explored its use as an electrolyte additive in lithium-ion batteries, where it improves ion conductivity and enhances the stability of the battery's electrodes. The compound's ability to form stable ion pairs and its low volatility make it an ideal candidate for high-performance energy storage systems.

In the field of catalysis, 1-hexadecyl-3-methylimidazolium hexafluorophosphate has been employed as a catalyst or catalyst precursor in various organic reactions. Its ionic nature facilitates the dissolution of polar reactants and enhances reaction rates. Recent advancements have demonstrated its effectiveness in asymmetric catalysis, where it enables the selective synthesis of chiral molecules—a critical requirement in pharmaceutical manufacturing.

The compound's role in surface chemistry is another area of active research. Its amphiphilic nature allows it to act as a surfactant, reducing interfacial tension between liquids or between a liquid and a solid. This property is particularly useful in enhanced oil recovery, where it can help mobilize residual oil trapped in porous media. Additionally, its application in coatings and paints has been explored, where it improves adhesion and corrosion resistance.

In terms of environmental applications, 1-hexadecyl-3-methylimidazolium hexafluorophosphate has shown promise as a green solvent alternative to traditional organic solvents. Its ability to dissolve a wide range of organic compounds while being non-volatile makes it an eco-friendly choice for processes such as extraction and polymerization. Researchers are also investigating its potential in wastewater treatment, where it can be used to adsorb heavy metals or organic pollutants from contaminated water.

The synthesis of 1-hexadecyl-3-methylimidazolium hexafluorophosphate typically involves quaternization reactions where an imidazole derivative reacts with an alkylating agent to form the imidazolium salt. The resulting cation is then paired with hexafluorophosphate (PF6), which is known for its high thermal stability and non-coordinating nature. This synthesis method ensures the compound's purity and stability, making it suitable for demanding industrial applications.

In conclusion, 1-hexadecyl-3-methylimidazolium hexafluorophosphate, CAS number 219947-95-2, is a multifaceted compound with applications spanning energy storage, catalysis, surface chemistry, and environmental science. Its unique properties continue to drive innovative research across various disciplines, underscoring its importance as a versatile material in modern technology.